Cas no 1270352-39-0 (2-amino-2-(2-fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 1270352-39-0
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5583375
• PubChem ID: 55282262
• Update Time: 2023-11-24

2-amino-2-(2-fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-FLUORO-4-METHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-fluoro-4-methyl-
• EN300-1847417
• 2-Amino-2-(2-fluoro-4-methylphenyl)ethanol
• 1270352-39-0
• AKOS006342937
• 2-amino-2-(2-fluoro-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12FNO/c1-6-2-3-7(8(10)4-6)9(11)5-12/h2-4,9,12H,5,11H2,1H3
• InChI Key： ZWHDKHFGPFVJJQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(CO)N

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 301.8±37.0 °C(Predicted)
• pka: 12.37±0.10(Predicted)